8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-tert-butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C21H29NO5/c1-20(2,3)14-9-11-21(12-10-14)22(16(13-27-21)19(24)25)18(23)15-7-5-6-8-17(15)26-4/h5-8,14,16H,9-13H2,1-4H3,(H,24,25)
• InChI Key: JQXIYJUEBYHTMT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3OC
• Molecular Formula: C21H29NO5
• Molecular Weight: 375.5 g/mol

Description

8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, also known as 8-t-BOMB, is an organic compound with a variety of applications in organic synthesis and scientific research. It is a white, crystalline solid with a melting point of 113-114 °C and a boiling point of 184-185 °C. 8-t-BOMB has a molecular formula of C17H22NO4 and a molecular weight of 306.35 g/mol. It is a relatively new compound, first reported in 2004, and has since been studied for its potential applications in synthetic organic chemistry and scientific research.

Scientific Research Applications

8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been studied for its potential applications in scientific research. It has been used as a reagent in a variety of organic synthesis reactions, such as the synthesis of aziridines and cyclopropanes. It has also been studied for its ability to form stable complexes with transition metals, which may be useful in catalysis. In addition, this compound has been studied for its potential applications in medicinal chemistry, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of 8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has not been fully elucidated. However, it is believed that this compound binds to the DNA of cancer cells and inhibits their growth. This is thought to be due to its ability to form stable complexes with transition metals, which can interact with the DNA of the cells and disrupt their normal function.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemistry and physiology. In vitro studies have shown that this compound can inhibit the growth of cancer cells, suggesting that it may have potential applications in cancer therapy. In addition, this compound has been studied for its ability to form stable complexes with transition metals, which may be useful in catalyzing certain biochemical reactions.

Advantages and Limitations for Lab Experiments

The main advantage of 8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is its ability to form stable complexes with transition metals, which can be used in a variety of synthetic organic chemistry reactions and may be useful in catalysis. However, this compound has several limitations for lab experiments. For example, it is relatively expensive and has a low overall yield when synthesized from 2-methoxybenzoyl chloride and 8-t-butyl-1-aza-4-spirodecane-3-carboxylic acid. In addition, its mechanism of action is not fully understood and further research is needed to understand its potential applications in medicinal chemistry.

Future Directions

Further research on 8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is needed to understand its potential applications in medicinal chemistry and its mechanism of action. In addition, this compound may be useful in the synthesis of other compounds, such as aziridines and cyclopropanes, and further research is needed to explore its potential in this area. Finally, this compound may be useful in catalysis and further research is needed to explore its potential in this area.

Synthesis Methods

8-tert-Butyl-4-(2-methoxybenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid can be synthesized from the reaction of 2-methoxybenzoyl chloride and 8-t-butyl-1-aza-4-spirodecane-3-carboxylic acid in dichloromethane solvent. This reaction proceeds in the presence of triethylamine, and the product is isolated by column chromatography. The overall yield of the reaction is approximately 50%.